Cas no 1341789-86-3 (1-(But-3-yn-1-yl)-4,4-dimethylpiperidine)

• Product Name: 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine
• CAS No: 1341789-86-3
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 5779284
• PubChem ID: 63656235
• Update Time: 2025-06-09

1-(But-3-yn-1-yl)-4,4-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-but-3-ynyl-4,4-dimethylpiperidine
• EN300-3446847
• 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine
• CS-0246836
• 1341789-86-3
• Piperidine, 1-(3-butyn-1-yl)-4,4-dimethyl-

• Inchi： 1S/C11H19N/c1-4-5-8-12-9-6-11(2,3)7-10-12/h1H,5-10H2,2-3H3
• InChI Key： LCVYGDYXMOMYOJ-UHFFFAOYSA-N
• SMILES： N1(CCC#C)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.868±0.06 g/cm3(Predicted)
• Boiling Point: 217.2±23.0 °C(Predicted)
• pka: 8.88±0.10(Predicted)

Additional information on 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine

Introduction to 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine (CAS No. 1341789-86-3)

1-(But-3-yn-1-yl)-4,4-dimethylpiperidine (CAS No. 1341789-86-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities and industrial applications.

The molecular formula of 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine is C₁₂H₂₁N, and it has a molecular weight of approximately 179.30 g/mol. The compound features a piperidine ring substituted with a but-3-ynyl group and two methyl groups at the 4-position. The presence of the but-3-ynyl group imparts unique reactivity and functional properties to the molecule, making it an attractive building block for synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine exhibited high binding affinity and selectivity for specific PPIs, which are implicated in various diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine has shown promise in materials science. A research team from the University of California, Berkeley, reported in Advanced Materials (2023) that this compound can be used as a precursor for the synthesis of advanced functional materials with tunable properties. The team demonstrated that by incorporating 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine into polymer matrices, they could achieve enhanced mechanical strength and thermal stability, making these materials suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine has been optimized through various methods, including transition metal-catalyzed coupling reactions and palladium-catalyzed Sonogashira coupling. These synthetic routes have been extensively studied to improve yield and purity, ensuring that the compound can be produced on a large scale for industrial applications. A notable example is the work published in Organic Letters (2020), where researchers developed an efficient one-pot synthesis method that significantly reduced reaction time and minimized byproduct formation.

The physicochemical properties of 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine, such as its solubility, melting point, and boiling point, have been thoroughly characterized. These properties are crucial for understanding its behavior in different solvents and environments. For instance, the compound exhibits good solubility in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and formulations.

In terms of safety and handling, 1-(But-3-yn-1-yl)-4,4-dimethylpiperidine is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling this compound to avoid potential hazards such as inhalation or skin contact. Proper storage conditions should be maintained to ensure its stability and purity over time.

The future prospects for 1-(But-3-yinl)-4,4-dimethylpiperidine are promising. Ongoing research is focused on exploring new derivatives and analogs with enhanced properties for specific applications. For example, efforts are being made to develop more potent inhibitors for PPIs by modifying the substituents on the piperidine ring or the butyryl group. Additionally, there is growing interest in using this compound as a platform for developing novel materials with advanced functionalities.

In conclusion, 1-(Butyryl)-4,4-dimethylpyridine, CAS No. 1341789–86–3, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.